Cas no 2229167-96-6 (1-cyclohexyl-4,4-difluorocyclohexane-1-carboxylic acid)

• Product Name: 1-cyclohexyl-4,4-difluorocyclohexane-1-carboxylic acid
• CAS No: 2229167-96-6
• MF: C₁₃H₂₀F₂O₂
• MW: 246.293511390686
• CID: 6386292
• PubChem ID: 165833606
• Update Time: 2025-10-27

1-cyclohexyl-4,4-difluorocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-4,4-difluorocyclohexane-1-carboxylic acid
• EN300-1948185
• 2229167-96-6

• Inchi： 1S/C13H20F2O2/c14-13(15)8-6-12(7-9-13,11(16)17)10-4-2-1-3-5-10/h10H,1-9H2,(H,16,17)
• InChI Key： XEFUSUMJULMVDC-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(=O)O)(CC1)C1CCCCC1)F

Computed Properties

• Exact Mass: 246.14313620g/mol
• Monoisotopic Mass: 246.14313620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-cyclohexyl-4,4-difluorocyclohexane-1-carboxylic acid

1-Cyclohexyl-4,4-Difluorocyclohexane-1-Carboxylic Acid (CAS No. 2229167-96-6): A Comprehensive Overview

1-Cyclohexyl-4,4-difluorocyclohexane-1-carboxylic acid (CAS No. 2229167-96-6) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by a cyclohexyl ring substituted with a carboxylic acid group and two fluorine atoms at the 4-position of another cyclohexyl ring. The presence of these functional groups imparts distinct chemical and physical properties, making it a valuable candidate for various research and industrial applications.

The cyclohexyl moiety is a common structural element in many organic compounds, known for its stability and ease of synthesis. The introduction of fluorine atoms at the 4-position of the second cyclohexyl ring significantly alters the electronic and steric properties of the molecule. Fluorine, being the most electronegative element, can influence the reactivity and biological activity of the compound. The carboxylic acid group, on the other hand, provides a versatile functional handle for further chemical modifications and conjugations.

Recent studies have explored the potential of 1-cyclohexyl-4,4-difluorocyclohexane-1-carboxylic acid in various contexts. One notable area of research is its use as an intermediate in the synthesis of pharmaceuticals. The unique combination of cyclohexyl and difluoro substituents can enhance the pharmacokinetic properties of drug candidates, such as improved solubility, metabolic stability, and reduced toxicity. These attributes are crucial for optimizing drug delivery and efficacy.

In addition to its potential in drug development, 1-cyclohexyl-4,4-difluorocyclohexane-1-carboxylic acid has been investigated for its role in materials science. The presence of fluorine atoms can impart hydrophobic and oleophobic properties to materials, making them suitable for applications in coatings, lubricants, and surface treatments. The carboxylic acid group can also facilitate the formation of supramolecular structures through hydrogen bonding interactions, which can be exploited in the design of self-assembling materials.

The synthesis of 1-cyclohexyl-4,4-difluorocyclohexane-1-carboxylic acid typically involves multi-step processes that include ring formation, substitution reactions, and functional group transformations. One common synthetic route involves the reaction of a cyclohexanone derivative with a difluorinated reagent followed by carboxylation. Advanced synthetic methods such as transition-metal catalysis and organocatalysis have been employed to improve yield and selectivity.

From a spectroscopic perspective, 1-cyclohexyl-4,4-difluorocyclohexane-1-carboxylic acid exhibits characteristic signals in nuclear magnetic resonance (NMR) spectroscopy due to the presence of fluorine atoms and the carboxylic acid group. These signals can be used to confirm the structure and purity of the compound. Mass spectrometry (MS) is another valuable tool for analyzing this compound, providing information on molecular weight and fragmentation patterns.

In terms of safety and handling, 1-cyclohexyl-4,4-difluorocyclohexane-1-carboxylic acid should be managed with standard laboratory precautions to ensure safe handling and storage. It is important to follow guidelines for handling organic compounds with functional groups such as carboxylic acids and fluorinated moieties.

The future prospects for 1-cyclohexyl-4,4-difluorocyclohexane-1-carboxylic acid are promising. Ongoing research is focused on optimizing its synthesis methods to make it more accessible for large-scale production. Additionally, further investigations into its biological activity and potential therapeutic applications are expected to yield valuable insights that could lead to new drug discoveries.

In conclusion, 1-cyclohexyl-4,4-difluorocyclohexane-1-carboxylic acid (CAS No. 2229167-96-6) is a versatile compound with a wide range of potential applications in chemistry and related fields. Its unique structural features make it an attractive candidate for drug development, materials science, and other advanced research areas. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in scientific innovation.